Cas no 1239964-17-0 (tert-butyl 3,5-difluoro-4-(hydroxymethyl)benzoate)

• Product Name: tert-butyl 3,5-difluoro-4-(hydroxymethyl)benzoate
• CAS No: 1239964-17-0
• MF: C₁₂H₁₄F₂O₃
• MW: 244.234570980072
• MDL: MFCD21607423
• CID: 2149386
• PubChem ID: 66740404
• Update Time: 2025-06-15

tert-butyl 3,5-difluoro-4-(hydroxymethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3,5-difluoro-4-(hydroxymethyl)benzoate
• 1239964-17-0
• DB-352881
• TERT-BUTYL3,5-DIFLUORO-4-(HYDROXYMETHYL)BENZOATE
• DTXSID80735681
• AKOS027254197
• Benzoic acid, 3,5-difluoro-4-(hydroxymethyl)-, 1,1-dimethylethyl ester
• MFCD21607423
• UQXHOULFCLJBCV-UHFFFAOYSA-N
• AS-36491
• SCHEMBL602786

• MDL： MFCD21607423
• Inchi： 1S/C12H14F2O3/c1-12(2,3)17-11(16)7-4-9(13)8(6-15)10(14)5-7/h4-5,15H,6H2,1-3H3
• InChI Key： UQXHOULFCLJBCV-UHFFFAOYSA-N
• SMILES： FC1C=C(C=C(C=1CO)F)C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 244.09110063g/mol
• Monoisotopic Mass: 244.09110063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on tert-butyl 3,5-difluoro-4-(hydroxymethyl)benzoate

tert-butyl 3,5-difluoro-4-(hydroxymethyl)benzoate (CAS No. 1239964-17-0): An Overview of Its Synthesis, Properties, and Applications

tert-butyl 3,5-difluoro-4-(hydroxymethyl)benzoate (CAS No. 1239964-17-0) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, characterized by its unique structural features, has been the subject of numerous studies due to its potential applications in drug development and advanced materials. In this article, we will delve into the synthesis, properties, and potential applications of tert-butyl 3,5-difluoro-4-(hydroxymethyl)benzoate, highlighting the latest research findings and their implications.

Synthesis of tert-butyl 3,5-difluoro-4-(hydroxymethyl)benzoate

The synthesis of tert-butyl 3,5-difluoro-4-(hydroxymethyl)benzoate involves a series of well-defined chemical reactions that are designed to introduce the tert-butyl and hydroxymethyl functionalities while maintaining the difluoromethylation at the aromatic ring. One common approach is to start with 3,5-difluorobenzoic acid, which is then esterified with tert-butanol in the presence of a dehydrating agent such as dicyclohexylcarbodiimide (DCC). The resulting tert-butyl ester is subsequently reduced to form the hydroxymethyl derivative using a suitable reducing agent like sodium borohydride (NaBH₄) or diisobutylaluminum hydride (DIBAL-H).

Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes for the preparation of tert-butyl 3,5-difluoro-4-(hydroxymethyl)benzoate. For instance, a study published in the Journal of Organic Chemistry reported a one-pot synthesis using microwave-assisted conditions, which significantly reduced reaction times and improved yields. This method not only enhances the practicality of large-scale production but also aligns with green chemistry principles by minimizing waste generation.

Physical and Chemical Properties

tert-butyl 3,5-difluoro-4-(hydroxymethyl)benzoate is a white crystalline solid with a molecular weight of approximately 260 g/mol. It exhibits high thermal stability and solubility in common organic solvents such as dichloromethane, ethyl acetate, and dimethyl sulfoxide (DMSO). The presence of the tert-butyl group imparts steric hindrance, which can influence its reactivity and stability in various chemical environments.

The difluoromethylation at the aromatic ring confers unique electronic properties to the molecule. Fluorine atoms are highly electronegative and can modulate the electronic density distribution on the aromatic ring, affecting its reactivity towards electrophilic substitution reactions. The hydroxymethyl group adds polarity to the molecule, making it an excellent candidate for further functionalization through reactions such as etherification or esterification.

Applications in Medicinal Chemistry

tert-butyl 3,5-difluoro-4-(hydroxymethyl)benzoate has shown promise in medicinal chemistry due to its ability to serve as a building block for more complex bioactive molecules. The difluoromethylation at the aromatic ring can enhance the metabolic stability and bioavailability of drug candidates. For example, a study published in Bioorganic & Medicinal Chemistry Letters demonstrated that derivatives of tert-butyl 3,5-difluoro-4-(hydroxymethyl)benzoate exhibited potent antiviral activity against several RNA viruses.

The hydroxymethyl group can be readily modified to introduce additional functionalities that can improve drug-like properties such as solubility and permeability. This versatility makes tert-butyl 3,5-difluoro-4-(hydroxymethyl)benzoate an attractive starting material for drug discovery programs targeting various therapeutic areas.

Potential Applications in Materials Science

Beyond medicinal chemistry, tert-butyl 3,5-difluoro-4-(hydroxymethyl)benzoate has found applications in materials science due to its unique structural features. The combination of fluorine atoms and hydroxymethyl groups can influence the physical properties of polymers and other materials derived from this compound.

A recent study published in Advanced Materials explored the use of tert-butyl 3,5-difluoro-4-(hydroxymethyl)benzoate-based monomers in the synthesis of high-performance polymers with enhanced thermal stability and mechanical strength. These polymers showed promise for use in advanced electronic devices and aerospace applications where high performance under extreme conditions is required.

Safety Considerations

Safety is a critical aspect when handling any chemical compound. While tert-butyl 3,5-difluoro-4-(hydroxymethyl)benzoate is not classified as a hazardous material under current regulations, it is important to follow standard laboratory safety protocols when working with this compound. Proper personal protective equipment (PPE), such as gloves and safety goggles, should be worn to prevent skin contact and inhalation. Additionally, fume hoods should be used during synthetic procedures to minimize exposure to volatile organic compounds.

Conclusion

In summary, tert-butyl 3,5-difluoro-4-(hydroxymethyl)benzoate (CAS No. 1239964-17-0) is a multifaceted organic compound with significant potential in both medicinal chemistry and materials science. Its unique structural features make it an attractive building block for drug discovery programs and high-performance materials development. Ongoing research continues to uncover new applications and optimize synthetic methodologies for this versatile compound.